5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol

• IUPAC Name: 5-(3-fluoro-5-hydroxyphenyl)-2-methylphenol
• InChI: InChI=1S/C13H11FO2/c1-8-2-3-9(6-13(8)16)10-4-11(14)7-12(15)5-10/h2-7,15-16H,1H3
• InChI Key: NLCHXJVITQOHPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)F)O)O
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID20683758
• Molecular Weight: 218.22 g/mol
• CAS No.: 1261985-66-3

Description

5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol is an organic compound with a complex structure, characterized by the presence of both fluorine and hydroxyl groups on a phenyl ring, along with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoro-5-hydroxybenzaldehyde and 2-methylphenol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the desired product.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of 5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol may involve large-scale reactions in batch or continuous flow reactors. The reaction conditions are optimized to maximize yield and minimize by-products. Advanced purification techniques, such as high-performance liquid chromatography, are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can undergo reduction reactions to modify the functional groups.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the fluorine atom.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while nucleophilic substitution of the fluorine atom can result in the formation of various substituted phenols.

Scientific Research Applications

5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol involves its interaction with specific molecular targets. The hydroxyl and fluorine groups play a crucial role in its binding affinity and activity. The compound may inhibit or activate certain enzymes, affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3-Fluoro-5-hydroxyphenylboronic acid
• 5-Fluoro-2-hydroxyphenylboronic acid
• 3-Fluoro-5-methoxyphenylboronic acid

Uniqueness

5-(3-Fluoro-5-hydroxyphenyl)-2-methylphenol is unique due to the presence of both fluorine and hydroxyl groups on the phenyl ring, along with a methyl group. This combination of functional groups imparts distinct chemical properties, making it valuable for specific applications in research and industry.